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Compound of Interest

Compound Name:
4-Chloro-2-nitro-5-

(trifluoromethyl)aniline

Cat. No.: B071698 Get Quote

4-Chloro-2-nitro-5-(trifluoromethyl)aniline (CAS No: 35375-74-7) is a highly functionalized

aromatic amine. Its unique substitution pattern—featuring a chloro group, a nitro group, and a

trifluoromethyl group—makes it a valuable and versatile intermediate in synthetic chemistry.

The electron-withdrawing nature of the nitro and trifluoromethyl groups significantly influences

the reactivity of the aniline moiety, making it a key component in the synthesis of complex

molecules, particularly in the agrochemical and pharmaceutical sectors. For instance, it serves

as a reagent in the preparation of fused imidazole biocides[1]. The strategic placement of these

functional groups allows for selective transformations, providing a scaffold for building

pharmacologically active compounds and other high-value materials.

Section 1: Core Physicochemical Properties
A thorough understanding of a compound's physical and chemical properties is fundamental to

its effective use in research and development. These properties dictate storage conditions,

solvent selection, and appropriate analytical techniques.
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Property Value Source

CAS Number 35375-74-7 [2][3]

Molecular Formula C₇H₄ClF₃N₂O₂ [4]

Molecular Weight 256.57 g/mol [4]

Appearance
Yellow to orange crystalline

solid (typical)
[5]

Purity Typically ≥95-98% [6]

Solubility

Soluble in most organic

solvents (e.g., THF, DCM,

Ether); insoluble in water.

[7][8]

Storage Temperature 2-8°C, under inert atmosphere [9]

Section 2: Supplier Qualification - A Foundation for
Reproducible Science
The quality of starting materials is paramount in drug discovery and development. Impurities,

even in small amounts, can lead to unwanted side reactions, lower yields, and introduce

confounding variables in biological assays. A robust supplier qualification process is therefore

not a preliminary step but a core component of experimental design.

Workflow for Supplier Qualification
The following workflow outlines a systematic approach to vetting and qualifying a supplier for 4-
Chloro-2-nitro-5-(trifluoromethyl)aniline. This process ensures that the material meets the

stringent quality requirements for downstream applications.
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Phase 1: Initial Screening

Phase 2: Technical Evaluation

Phase 3: Final Decision

Identify Potential Suppliers

Request Documentation:
- Certificate of Analysis (CoA)

- Safety Data Sheet (SDS)

Review Documentation for
Completeness and Plausibility

Evaluate Purity & Impurity Profile
(Acceptance: Purity ≥98%)

Request Sample for In-House QC

Perform In-House QC Analysis
(e.g., GC, NMR, LC-MS)

Compare In-House Data with
Supplier's CoA

Data Match?

Qualify Supplier & Approve
for Purchase

Yes

Disqualify Supplier &
Document Reasons

No

Click to download full resolution via product page

Caption: A systematic workflow for qualifying chemical suppliers.
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Potential Supplier Overview
Several chemical suppliers list 4-Chloro-2-nitro-5-(trifluoromethyl)aniline or its isomers.

Researchers should initiate the qualification process with companies that can provide

comprehensive analytical data.

Supplier Noted Purity / Details Country

Hunan Chemfish

Pharmaceutical Co., Ltd
Purity: 95%+, Impurity: <0.5% China

Zhengzhou Alfa Chemical Co.,

Ltd

Offers the compound for use

as a reagent in preparing

fused imidazole biocides.

China

ChemicalBook

Lists multiple suppliers

including Capot Chemical and

Hefei TNJ Chemical.

Global Directory

Sigma-Aldrich (Merck)

Offers various related aniline

compounds and is a

benchmark for quality

documentation.

Global

Santa Cruz Biotechnology, Inc.
Lists the compound for

research use.
Global

Section 3: Safety, Handling, and Storage Protocols
Substituted anilines, particularly those with nitro groups, require careful handling. The following

protocols are derived from standard safety data sheets and best laboratory practices.[5][10][11]

[12][13]

Protocol 1: Safe Handling and Personal Protective
Equipment (PPE)
Causality: The combination of a trifluoromethyl group and a nitroaromatic system necessitates

stringent controls to prevent inhalation, ingestion, and skin contact. These compounds can be

toxic and cause organ damage through prolonged exposure.[10]
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Engineering Controls: Always handle this compound within a certified chemical fume hood to

ensure adequate ventilation and prevent inhalation of dust or vapors.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile) and a flame-retardant lab coat.

Ensure gloves are checked for integrity before each use.

Respiratory Protection: If there is a risk of exceeding exposure limits or generating dust,

use a full-face respirator with an appropriate filter cartridge (e.g., ABEK type).

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling and before leaving the work area. Remove contaminated clothing

immediately.[12][14]

Protocol 2: Storage and Stability
Causality: Improper storage can lead to degradation, compromising sample integrity. Anilines

can be sensitive to light, air (oxidation), and moisture.

Container: Store in the original, tightly sealed container.

Atmosphere: For long-term storage, flush the container with an inert gas like argon or

nitrogen to prevent oxidation.

Temperature: Store in a cool, dry, and well-ventilated place, ideally refrigerated at 2-8°C.[9]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.[5]

Section 4: Quality Control - An Analytical Workflow
In-house quality control is a self-validating system that verifies the identity and purity of the

procured material, ensuring it is fit for its intended purpose. Gas Chromatography (GC) is a

suitable technique for assessing the purity of volatile and semi-volatile compounds like this

aniline derivative.
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Workflow for GC Purity Analysis
This diagram illustrates the logical flow for determining the purity of a received chemical sample

using Gas Chromatography.
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Sample & System Preparation

Analysis Run

Data Processing & Reporting

Prepare Sample:
Accurately weigh ~10 mg

Dissolve in 10 mL Ethyl Acetate

Setup GC System:
- Install appropriate column (e.g., DB-5)

- Set temperature program
- Set detector parameters (FID)

Prepare Standard (if available):
~10 mg of analytical standard

in 10 mL Ethyl Acetate

1. Inject Solvent Blank
(Ethyl Acetate)

2. Inject Standard
(Establish Retention Time & Response)

3. Inject Sample

Integrate Chromatograms

Identify Main Peak by
Retention Time

Calculate Purity:
Area % = (Area_Main_Peak / Area_Total) * 100

Generate Report:
- Purity Percentage

- Impurity Profile
- Chromatograms

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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